Cas no 1261448-19-4 (2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone)

2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone is a fluorinated aromatic ketone derivative with significant utility in synthetic organic chemistry. Its structural features, including a bromo substituent and difluoromethyl/trifluoromethoxy groups, make it a valuable intermediate for the preparation of complex fluorinated compounds. The presence of multiple fluorine atoms enhances its reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated motifs are often employed to improve metabolic stability and bioavailability. Its well-defined reactivity profile allows for precise modifications, facilitating the synthesis of target molecules with high efficiency. Proper handling under controlled conditions is recommended due to its potential sensitivity.

2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone structure

1261448-19-4 structure

Product Name:2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone

CAS No:1261448-19-4

MF:C₁₁H₈BrF₅O₂

MW:347.076040267944

CID:4986072

Update Time:2025-06-08

2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone
- Inchi： 1S/C11H8BrF5O2/c1-5(12)9(18)6-2-7(10(13)14)4-8(3-6)19-11(15,16)17/h2-5,10H,1H3
- InChI Key： OVZJSAKRDWAWSD-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C=C(C=C(C(F)F)C=1)OC(F)(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 321
XLogP3: 4.6
Topological Polar Surface Area: 26.3

2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013004660-1g	2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone	1261448-19-4	97%	1g	$1549.60	2023-09-03

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Additional information on 2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone (CAS No. 1261448-19-4)

2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone (CAS No. 1261448-19-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo and difluoromethyl substituents, as well as a trifluoromethoxy group, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the design of novel bioactive molecules.

The structural complexity of 2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone allows it to serve as a key building block in the synthesis of advanced materials and fine chemicals. Its halogenated and fluorinated moieties contribute to its stability and reactivity, making it a preferred choice for cross-coupling reactions and other transformative processes. Recent studies have highlighted its role in the development of antimicrobial agents and herbicides, aligning with the growing demand for sustainable agricultural solutions and next-generation pharmaceuticals.

In the context of current trends, the compound's relevance is further underscored by its potential in green chemistry initiatives. As industries strive to reduce environmental impact, the efficient synthesis and application of 2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone are being explored to minimize waste and energy consumption. This aligns with the broader shift toward eco-friendly chemical processes, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's utility in drug discovery. With the rise of personalized medicine and targeted therapies, researchers are investigating how 2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone can be incorporated into scaffolds for small-molecule inhibitors. Its ability to modulate biological pathways makes it a promising candidate for treating diseases with high unmet medical needs, such as certain neurological disorders and metabolic conditions.

From a technical perspective, the compound's physicochemical properties, including its solubility, melting point, and stability under various conditions, are critical for its practical application. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize and validate its purity, ensuring consistent performance in research and industrial settings. These aspects are frequently queried by chemists and quality control specialists seeking reliable data.

In summary, 2-Bromo-3'-(difluoromethyl)-5'-(trifluoromethoxy)propiophenone (CAS No. 1261448-19-4) represents a versatile and high-value chemical entity with broad applicability across multiple sectors. Its integration into cutting-edge research and industrial workflows underscores its importance in advancing scientific and technological frontiers. As the demand for innovative solutions grows, this compound is poised to play a pivotal role in shaping the future of chemistry and related disciplines.